Cas no 1803695-59-1 (4-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 4-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1803695-59-1
• MF: C₇H₇F₃N₂O₅S
• MW: 288.201091051102
• CID: 4814905
• Update Time: 2025-10-19

4-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C7H7F3N2O5S/c1-16-3-2-12-6(18(11,14)15)5(4(3)13)17-7(8,9)10/h2H,1H3,(H,12,13)(H2,11,14,15)
• InChI Key： LKEPQYZRRWIMTM-UHFFFAOYSA-N
• SMILES： S(C1=C(C(C(=CN1)OC)=O)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 528
• XLogP3: 0.5
• Topological Polar Surface Area: 116

Additional information on 4-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide

Introduction to 4-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1803695-59-1)

4-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide, identified by its CAS number 1803695-59-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including hydroxyl, methoxy, trifluoromethoxy, and sulfonamide, makes this molecule a versatile scaffold for drug discovery and development.

Thepyridinecore is a privileged structure in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The substitution pattern in 4-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide enhances its pharmacological potential by introducing electron-withdrawing and electron-donating groups that can modulate reactivity and binding affinity. Thesulfonamidemoiety, in particular, is widely recognized for its role as a pharmacophore in various therapeutic agents, including antibiotics, anti-inflammatory drugs, and anticancer compounds.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of novel derivatives of pyridine sulfonamides. Studies have demonstrated that modifications at thetrifluoromethoxyandhydroxylpositions can significantly alter the pharmacokinetic properties of these compounds. For instance, the introduction of fluorine atoms can enhance metabolic stability and binding interactions with biological targets, while hydroxyl groups can participate in hydrogen bonding networks, improving drug-receptor affinity.

In the context of modern drug discovery, 4-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide has been investigated for its potential applications in treating various diseases. Research indicates that this compound exhibits promisingantimicrobialproperties, particularly against resistant bacterial strains. Themethoxyandtrifluoromethoxygroups contribute to its ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways. Additionally, preclinical studies suggest that derivatives of this compound may haveanticanceractivity by targeting specific kinases and inhibiting tumor growth.

The synthesis of 4-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. The use offluorinated intermediateshas been particularly crucial in introducing the trifluoromethoxy group efficiently.

The pharmacological profile of 4-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide has been further explored through structural analog studies. By systematically varying the substitution pattern, researchers have identified key structural features that influence biological activity. For example, the position and orientation of thesulfonamidegroup play a critical role in modulating binding affinity to target proteins. Additionally, the electronic properties of themethylandhydroxylgroups have been shown to affect metabolic stability and bioavailability.

The development of novel pharmaceutical agents often relies on understanding the relationship between molecular structure and biological activity. 4-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide serves as an excellent model compound for studying these interactions. Its complex functionalization allows researchers to investigate various pharmacological mechanisms simultaneously. For instance, the compound’s ability to interact with both protein targets and enzymes has been explored in detail through molecular docking studies.

In conclusion,4-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1803695-59-1) represents a significant advancement in medicinal chemistry research. Its unique structural features make it a valuable tool for developing new therapeutic agents with applications ranging from antimicrobial to anticancer treatments. As research continues to uncover new biological activities and synthetic strategies for this compound class,4-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide is poised to play an increasingly important role in future drug discovery efforts.